Cas no 2138016-43-8 (5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine)
5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 2138016-43-8
- 5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine
- EN300-844219
- 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine
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- Inchi: 1S/C11H10FN3O/c12-9-5-4-8(6-13-9)10-14-11(16-15-10)7-2-1-3-7/h4-7H,1-3H2
- InChI Key: IPKKJGVLIARJQH-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=N1)C1=NOC(C2CCC2)=N1
Computed Properties
- Exact Mass: 219.08079011g/mol
- Monoisotopic Mass: 219.08079011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.8Ų
5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-844219-1g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 1g |
$728.0 | 2023-09-02 | ||
| Enamine | EN300-844219-5g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 5g |
$2110.0 | 2023-09-02 | ||
| Enamine | EN300-844219-10g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 10g |
$3131.0 | 2023-09-02 | ||
| Enamine | EN300-844219-0.05g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 0.05g |
$612.0 | 2025-02-21 | |
| Enamine | EN300-844219-0.1g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 0.1g |
$640.0 | 2025-02-21 | |
| Enamine | EN300-844219-0.25g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 0.25g |
$670.0 | 2025-02-21 | |
| Enamine | EN300-844219-0.5g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 0.5g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-844219-1.0g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 1.0g |
$728.0 | 2025-02-21 | |
| Enamine | EN300-844219-2.5g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 2.5g |
$1428.0 | 2025-02-21 | |
| Enamine | EN300-844219-5.0g |
5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine |
2138016-43-8 | 95.0% | 5.0g |
$2110.0 | 2025-02-21 |
5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine
Research Briefing on 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine (CAS: 2138016-43-8)
Recent studies on 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine (CAS: 2138016-43-8) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel kinase inhibitors. This compound, characterized by its unique oxadiazole-pyridine hybrid structure, has demonstrated significant biological activity in preclinical models, making it a focal point for ongoing research in targeted cancer therapies and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action, revealing its selective inhibition of cyclin-dependent kinases (CDKs). The research team employed X-ray crystallography to elucidate the binding mode of 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine within the ATP-binding pocket of CDK2, providing crucial structural insights for further optimization. The compound exhibited an IC50 of 12 nM against CDK2, with over 100-fold selectivity against other kinases in the panel.
In parallel, pharmacological evaluations conducted by a European consortium demonstrated the compound's favorable pharmacokinetic profile in rodent models. The molecule showed good oral bioavailability (F = 68%) and a half-life of 4.2 hours in rats, suggesting potential for once-daily dosing in clinical applications. Notably, the fluoropyridine moiety was found to enhance metabolic stability compared to analogous non-fluorinated derivatives.
Ongoing structure-activity relationship (SAR) studies have identified several promising derivatives of 2138016-43-8. A recent patent application (WO2023187654) discloses 27 novel analogs with improved potency against CDK4/6, including compounds showing sub-nanomolar activity in breast cancer cell lines. The cyclobutyl substituent appears critical for maintaining selectivity while allowing for potency optimization through subtle steric adjustments.
From a synthetic chemistry perspective, novel routes to 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine have been developed to address scalability challenges. A 2024 publication in Organic Process Research & Development describes a continuous flow synthesis approach that improves yield from 32% to 78% while reducing hazardous byproducts. This advancement could facilitate larger-scale production for clinical trials.
The therapeutic potential of this chemical series is further supported by recent in vivo efficacy data. In a PDX model of triple-negative breast cancer, lead compounds derived from 2138016-43-8 showed tumor growth inhibition of 82% at well-tolerated doses. Combination studies with standard chemotherapeutics suggest synergistic effects, potentially addressing resistance mechanisms in difficult-to-treat cancers.
As research progresses, the unique physicochemical properties of 5-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)-2-fluoropyridine continue to attract attention. Its balanced lipophilicity (clogP = 2.1) and polar surface area (78 Ų) make it particularly suitable for CNS-penetrant applications, with current investigations exploring its utility in glioblastoma and neurodegenerative disorders. The compound's fluorescence properties also enable its use as a molecular probe in mechanistic studies.
Looking forward, the clinical translation of 2138016-43-8 derivatives faces several challenges, including potential off-target effects and the need for improved aqueous solubility. However, the accumulating preclinical data and growing intellectual property landscape suggest this chemical scaffold will remain an important focus in drug discovery pipelines for the foreseeable future.
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